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Bromophenyl)sulfonyl)pyrrolidine

Cat. No.: B1294140 Get Quote

Application Notes: 1-((2-
Bromophenyl)sulfonyl)pyrrolidine
Introduction

1-((2-Bromophenyl)sulfonyl)pyrrolidine is a chemical compound featuring a pyrrolidine ring

N-sulfonated with a 2-bromophenyl group.[1] The presence of the arylsulfonyl moiety attached

to the pyrrolidine nitrogen suggests its potential utility in organic synthesis, likely as a building

block or a reagent in coupling reactions. The bromine atom on the phenyl ring provides a

reactive handle for various transformations, such as cross-coupling reactions, while the

sulfonamide linkage is a common feature in medicinal chemistry, often imparting specific

biological activities or acting as a directing group.

While specific applications for 1-((2-Bromophenyl)sulfonyl)pyrrolidine are not extensively

documented in publicly available literature, its structural motifs are present in a variety of

compounds with demonstrated utility in medicinal chemistry and materials science. This

document aims to provide an overview of the potential applications and a general protocol for

its synthesis, based on established chemical principles and the known reactivity of related

compounds.
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Based on the structure of 1-((2-Bromophenyl)sulfonyl)pyrrolidine, several potential

applications in organic synthesis and drug discovery can be postulated:

Intermediate in Cross-Coupling Reactions: The bromo-functionalization on the phenyl ring

makes this compound a suitable substrate for various palladium-catalyzed cross-coupling

reactions, such as Suzuki, Heck, Sonogashira, and Buchwald-Hartwig amination reactions.

These reactions would allow for the introduction of a wide range of substituents at the 2-

position of the phenyl ring, leading to the synthesis of diverse molecular scaffolds.

Precursor for Biologically Active Molecules: The pyrrolidine ring is a common scaffold in

many FDA-approved drugs and natural products.[2][3][4][5] The sulfonamide group is also a

well-known pharmacophore. Therefore, 1-((2-Bromophenyl)sulfonyl)pyrrolidine could

serve as a key intermediate in the synthesis of novel drug candidates. For instance,

derivatives of this compound could be explored as inhibitors of various enzymes or as

ligands for specific receptors.

Building Block in Materials Science: The rigid aromatic and heterocyclic structures within the

molecule could be incorporated into larger polymeric or supramolecular assemblies with

potential applications in materials science, such as organic electronics or sensor technology.

Synthesis Protocol

A general method for the synthesis of 1-((2-Bromophenyl)sulfonyl)pyrrolidine involves the

reaction of 2-bromobenzenesulfonyl chloride with pyrrolidine in the presence of a base.

Experimental Workflow

Reaction Setup Reaction Workup Purification

Dissolve Pyrrolidine
and Base in Solvent Cool to 0°C Add 2-Bromobenzenesulfonyl

Chloride Solution Stir at Room Temperature Quench with Water Extract with
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Caption: General workflow for the synthesis of 1-((2-Bromophenyl)sulfonyl)pyrrolidine.
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Materials

Reagent/Material CAS Number Molecular Formula
Molar Mass ( g/mol
)

2-

Bromobenzenesulfony

l chloride

2905-25-1 C₆H₄BrClO₂S 255.52

Pyrrolidine 123-75-1 C₄H₉N 71.12

Triethylamine 121-44-8 C₆H₁₅N 101.19

Dichloromethane

(DCM)
75-09-2 CH₂Cl₂ 84.93

Sodium Sulfate

(anhydrous)
7757-82-6 Na₂SO₄ 142.04

Silica Gel (for

chromatography)
7631-86-9 SiO₂ 60.08

Procedure

To a solution of pyrrolidine (1.0 eq.) and triethylamine (1.2 eq.) in dichloromethane (DCM) at

0 °C, add a solution of 2-bromobenzenesulfonyl chloride (1.0 eq.) in DCM dropwise.

Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction with water and separate the organic layer.

Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl

acetate gradient) to afford the desired product, 1-((2-Bromophenyl)sulfonyl)pyrrolidine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1294140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization Data

The identity and purity of the synthesized compound should be confirmed by analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry

(MS).

Property Value

Molecular Formula C₁₀H₁₂BrNO₂S

Molar Mass 290.18 g/mol

IUPAC Name 1-((2-bromophenyl)sulfonyl)pyrrolidine

InChI Key CPLBBXUUEOJCKL-UHFFFAOYSA-N

CAS Number 929000-58-8

Data obtained from PubChem.[1]

Safety Precautions

Handle all chemicals in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

2-Bromobenzenesulfonyl chloride is corrosive and moisture-sensitive; handle with care.

Refer to the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

While direct applications of 1-((2-Bromophenyl)sulfonyl)pyrrolidine as a catalyst or a widely

used reagent are not yet established in the literature, its structure holds significant promise for

its use as a versatile building block in the synthesis of complex organic molecules with potential

applications in medicinal chemistry and materials science. The provided synthesis protocol

offers a reliable method for its preparation, opening avenues for further exploration of its

chemical reactivity and potential uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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